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Compound of Interest

Compound Name: LY 274614

Cat. No.: B1675629 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
LY 274614 is a potent and selective competitive antagonist of the N-methyl-D-aspartate

(NMDA) receptor, a subtype of ionotropic glutamate receptors.[1][2] Its active isomer, LY

235959, has been instrumental in neuroscience research to investigate the roles of NMDA

receptors in various physiological and pathological processes.[1] Accurate preparation of an LY
274614 stock solution is fundamental for reliable and reproducible experimental outcomes in

neuropharmacology, neurotoxicity, and other related research areas. This document provides a

comprehensive guide to preparing a stock solution of LY 274614 in dimethyl sulfoxide (DMSO),

including detailed protocols, safety precautions, and storage recommendations.

Physicochemical Properties and Solubility
A summary of the key physicochemical properties of LY 274614 is presented below. This

information is critical for the accurate preparation of stock solutions.
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Property Value Source

CAS Number 137433-06-8 [2][3]

Molecular Formula C₁₁H₂₀NO₅P [2]

Molecular Weight 277.26 g/mol [2]

Appearance Solid N/A

Solubility Soluble in DMSO [1]

Storage (Solid) Desiccate at +4°C [3]

Storage (in DMSO) -20°C to -80°C General Recommendation

Experimental Protocols
This section provides a detailed, step-by-step protocol for the preparation of a 10 mM stock

solution of LY 274614 in Dimethyl Sulfoxide (DMSO). This is a commonly used concentration

for in vitro studies.

Materials
LY 274614 powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or vials (amber glass recommended)

Vortex mixer

Sonicator (optional)

Pipettes and sterile filter tips

Protocol for Preparing a 10 mM LY 274614 Stock
Solution in DMSO
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Safety First: Before handling LY 274614 and DMSO, consult the respective Safety Data

Sheets (SDS). Always wear appropriate personal protective equipment (PPE), including a

lab coat, safety glasses, and gloves. All procedures should be performed in a well-ventilated

area or a chemical fume hood.

Calculate the Required Mass: To prepare a 10 mM stock solution, calculate the mass of LY
274614 required using the following formula:

Mass (mg) = Desired Concentration (mM) * Volume (mL) * Molecular Weight ( g/mol )

For example, to prepare 1 mL of a 10 mM stock solution: Mass (mg) = 10 mmol/L * 0.001 L *

277.26 g/mol = 2.7726 mg

Weighing LY 274614: Carefully weigh out the calculated mass of LY 274614 powder using a

calibrated analytical balance. Transfer the powder to a sterile microcentrifuge tube or vial.

Dissolving in DMSO: Add the desired volume of anhydrous DMSO to the tube containing the

LY 274614 powder.

Ensuring Complete Dissolution: Tightly cap the tube and vortex the solution for 1-2 minutes

until the compound is completely dissolved. A brief sonication or gentle warming (not

exceeding 40°C) may be used to aid dissolution if necessary. Visually inspect the solution

against a light source to ensure no solid particles remain.

Storage of the Stock Solution: For long-term storage, it is recommended to aliquot the stock

solution into smaller, single-use volumes in sterile, light-protected microcentrifuge tubes.

Store the aliquots at -80°C. For short-term storage (up to one month), -20°C is acceptable.

Avoid repeated freeze-thaw cycles, as this can lead to compound degradation.

Mandatory Visualizations
To further clarify the experimental process and the compound's mechanism of action, the

following diagrams are provided.
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Workflow for Preparing LY 274614 Stock Solution
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Caption: Workflow for LY 274614 stock solution preparation.
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Inhibition of NMDA Receptor Signaling by LY 274614
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Caption: LY 274614's mechanism as an NMDA receptor antagonist.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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